Cas no 67293-06-5 (1,2-Naphthalenediol, monohydrate)

1,2-Naphthalenediol, monohydrate structure
67293-06-5 structure
Product Name:1,2-Naphthalenediol, monohydrate
CAS No:67293-06-5
MF:C10H10O3
MW:178.184603214264
CID:2699344
PubChem ID:49791
Update Time:2025-04-21

1,2-Naphthalenediol, monohydrate Chemical and Physical Properties

Names and Identifiers

    • naphthalene-1,2-diol,hydrate
    • 1,2-NAPHTHALENEDIOL, MONOHYDRATE
    • 67293-06-5
    • DTXSID60217637
    • DTXCID10140128
    • 1,2-Naphthalenediol, monohydrate
    • Inchi: 1S/C10H8O2.H2O/c11-9-6-5-7-3-1-2-4-8(7)10(9)12;/h1-6,11-12H;1H2
    • InChI Key: UXGSMPYBIXZPCC-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=C2C=CC=CC2=1)O.O

Computed Properties

  • Exact Mass: 178.062994177Da
  • Monoisotopic Mass: 178.062994177Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5Ų
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD